Cas no 6972-81-2 (1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, ethyl ester)

1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-, ethyl ester is a versatile heterocyclic compound with applications in organic synthesis and pharmaceutical research. Its pyrrole core and ester functionality make it a valuable intermediate for constructing complex molecular frameworks. The compound exhibits reactivity typical of dihydropyrroles, enabling transformations such as cyclizations and functional group modifications. Its ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. The structural features of this derivative allow for selective derivatization, making it useful in the development of bioactive molecules or materials. Proper storage under inert conditions is recommended to maintain stability.

1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, ethyl ester structure

6972-81-2 structure

Product Name:1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, ethyl ester

CAS No:6972-81-2

MF:C₇H₁₁NO₂

MW:141.167742013931

MDL:MFCD18830712

CID:521547

PubChem ID:247620

Update Time:2025-10-29

1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, ethyl ester
- ethyl 2,5-dihydropyrrole-1-carboxylate
- 1-carbethoxy-3-pyrroline
- 1-ethoxycarbonyl-3-pyrroline
- AC1L6KNT
- AC1Q65F6
- AR-1I8183
- CTK5D1107
- ethyl 2,5-dihydro-1h-pyrrole-1-carboxylate
- NCIOpen2_000207
- NSC62593
- NSC-62593
- DTXSID30289649
- AKOS027384111
- 3-pyrroline-1-ethylcarboxylate
- 6972-81-2
- ethyl2,5-dihydro-1h-pyrrole-1-carboxylate
- 1H-Pyrrole-1-carboxylicacid,2,5-dihydro-,ethylester(9CI)
- DB-124750
- MDL： MFCD18830712
- Inchi： 1S/C7H11NO2/c1-2-10-7(9)8-5-3-4-6-8/h3-4H,2,5-6H2,1H3
- InChI Key： WBMSKAUUSANFMN-UHFFFAOYSA-N
- SMILES： O(CC)C(N1CC=CC1)=O

Computed Properties

Exact Mass: 141.07903
Monoisotopic Mass: 141.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5A^2
XLogP3: 0.7

Experimental Properties

Density: 1.109
Boiling Point: 195°C at 760 mmHg
Flash Point: 71.8°C
Refractive Index: 1.496
PSA: 29.54
LogP: 0.95260

1H-Pyrrole-1-carboxylicacid, 2,5-dihydro-, ethyl ester Pricemore >>

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Chemenu	CM131461-1g	ethyl 2,5-dihydro-1H-pyrrole-1-carboxylate	6972-81-2	97%	1g	$355	2021-08-05
Alichem	A109007317-1g	Ethyl 2,5-dihydro-1H-pyrrole-1-carboxylate	6972-81-2	97%	1g	$402.80	2023-09-01
Chemenu	CM131461-1g	ethyl 2,5-dihydro-1H-pyrrole-1-carboxylate	6972-81-2	97%	1g	$508	2024-07-24
eNovation Chemicals LLC	Y0992735-10g	3-pyrroline-1-ethylcarboxylate	6972-81-2	95%	10g	$1500	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740986-1g	Ethyl 2,5-dihydro-1h-pyrrole-1-carboxylate	6972-81-2	98%	1g	￥3553.00	2024-05-03
eNovation Chemicals LLC	Y0992735-5g	3-pyrroline-1-ethylcarboxylate	6972-81-2	95%	5g	$1300	2025-02-24
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